Cas no 1207004-12-3 (3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide
• CAS No: 1207004-12-3
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 6043552
• PubChem ID: 45504617
• Update Time: 2025-10-31

3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide
• VU0522922-1
• AKOS024521351
• F5833-5466
• 1207004-12-3
• CHEMBL4941580
• 3-methoxy-1-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(3-(2-oxopyrrolidin-1-yl)phenyl)-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1H-pyrazole-4-carboxamide

• Inchi： 1S/C16H18N4O3/c1-19-10-13(16(18-19)23-2)15(22)17-11-5-3-6-12(9-11)20-8-4-7-14(20)21/h3,5-6,9-10H,4,7-8H2,1-2H3,(H,17,22)
• InChI Key： BWCUSGFNFWMMKD-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide (CAS No. 1207004-12-3)

3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide (CAS No. 1207004-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and pyrrolidinone moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a methoxy group, a methyl substituent, and a carboxamide functionality, making it a versatile candidate for targeting specific biological pathways.

In recent years, researchers have explored the role of 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide in modulating enzyme activity and receptor interactions. The compound's 2-oxopyrrolidin-1-yl segment is particularly noteworthy, as it resembles motifs found in nootropic and neuroprotective agents. This has led to increased interest in its potential cognitive-enhancing properties, aligning with the growing demand for compounds that support brain health and mental performance.

The synthesis of CAS No. 1207004-12-3 involves multi-step organic reactions, including condensation and cyclization processes. Its purity and stability are critical for research applications, prompting advancements in analytical techniques such as HPLC and mass spectrometry for characterization. Researchers frequently inquire about its solubility, storage conditions, and compatibility with common solvents, reflecting the practical challenges faced in laboratory settings.

From a therapeutic perspective, 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide has been investigated for its potential anti-inflammatory and analgesic effects. Its mechanism of action may involve inhibition of cyclooxygenase (COX) enzymes, a target of interest for pain management. This aligns with current trends in personalized medicine, where compounds with selective activity profiles are highly sought after.

Environmental and safety considerations are also paramount when working with CAS No. 1207004-12-3. While not classified as hazardous, proper handling protocols are essential to ensure researcher safety. The compound's biodegradability and ecological impact are subjects of ongoing study, reflecting the broader scientific community's focus on sustainable chemistry practices.

In the context of drug discovery, 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide serves as a valuable scaffold for structure-activity relationship (SAR) studies. Computational modeling and molecular docking simulations have been employed to predict its interactions with biological targets, accelerating the identification of derivative compounds with enhanced efficacy. This approach resonates with the pharmaceutical industry's shift toward AI-driven drug design methodologies.

As research progresses, the compound's potential applications in treating neurodegenerative disorders and metabolic syndromes continue to be explored. Its dual functionality as a hydrogen bond donor and acceptor makes it particularly interesting for modulating protein-protein interactions. These investigations are timely, given the rising prevalence of age-related diseases and the global emphasis on preventive healthcare strategies.

The commercial availability of CAS No. 1207004-12-3 has facilitated its adoption across academic and industrial laboratories. Suppliers often provide technical data sheets detailing its physicochemical properties, enabling researchers to make informed decisions about experimental design. Frequently searched queries include "synthesis protocol for 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide" and "biological activity of CAS 1207004-12-3," indicating strong interest in both its preparation and applications.

Looking ahead, 3-methoxy-1-methyl-N-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-carboxamide represents a promising avenue for interdisciplinary research. Its structural features offer numerous opportunities for derivatization, potentially yielding novel compounds with tailored biological activities. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to advancements in medicinal chemistry and related fields.